Cas no 89579-46-4 (Heptanoic acid, 2,2-dipentyl-, methyl ester)

• Product Name: Heptanoic acid, 2,2-dipentyl-, methyl ester
• CAS No: 89579-46-4
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• CID: 595759
• PubChem ID: 71325052
• Update Time: 2025-04-19

Heptanoic acid, 2,2-dipentyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2,2-dipentyl-, methyl ester
• methyl 2,2-dipentylheptanoate
• 89579-46-4
• DTXSID60754451

• Inchi： 1S/C18H36O2/c1-5-8-11-14-18(17(19)20-4,15-12-9-6-2)16-13-10-7-3/h5-16H2,1-4H3
• InChI Key： MIOXNECHMWOWTD-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCCCC)(CCCCC)CCCCC)=O

Computed Properties

• Exact Mass: 284.271530387g/mol
• Monoisotopic Mass: 284.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 26.3Ų